Cas no 220652-97-1 (2-Propynoic acid, 3-[4-(trifluoromethyl)phenyl]-, methyl ester)

• Product Name: 2-Propynoic acid, 3-[4-(trifluoromethyl)phenyl]-, methyl ester
• CAS No: 220652-97-1
• MF: C₁₁H₇F₃O₂
• MW: 228.167293787003
• CID: 1406251
• PubChem ID: 64534587
• Update Time: 2025-04-20

2-Propynoic acid, 3-[4-(trifluoromethyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-[4-(trifluoromethyl)phenyl]-, methyl ester
• methyl 3-[4-(trifluoromethyl)phenyl]prop-2-ynoate
• VSMLHHSMIMAZPV-UHFFFAOYSA-N
• DTXSID90734781
• AT36112
• 220652-97-1
• SCHEMBL854121
• methyl 3-(4-(trifluoromethyl)phenyl)propiolate
• AKOS013859489

• Inchi： 1S/C11H7F3O2/c1-16-10(15)7-4-8-2-5-9(6-3-8)11(12,13)14/h2-3,5-6H,1H3
• InChI Key： VSMLHHSMIMAZPV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#CC(=O)OC)=CC=1)(F)F

Computed Properties

• Exact Mass: 228.03981
• Monoisotopic Mass: 228.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3